Cas no 66417-95-6 (Isoxazole, 4-ethyl-3-methyl-)

• Product Name: Isoxazole, 4-ethyl-3-methyl-
• CAS No: 66417-95-6
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 1709848
• Update Time: 2024-08-31

Isoxazole, 4-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4-ethyl-3-methyl-

• Inchi： 1S/C6H9NO/c1-3-6-4-8-7-5(6)2/h4H,3H2,1-2H3
• InChI Key： ZTDOHELHTVFODB-UHFFFAOYSA-N
• SMILES： O1C=C(CC)C(C)=N1

Computed Properties

• Exact Mass: 111.06847

Experimental Properties

• Density: 0.970±0.06 g/cm3(Predicted)
• Boiling Point: 84-86 °C(Press: 54 Torr)
• PSA: 26.03
• pka: -1.04±0.50(Predicted)